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Compound of Interest

Compound Name: 1,2-Difluoro-4-iodobenzene

Cat. No.: B1299772

An In-depth Technical Guide to 1,2-Difluoro-4-
iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,2-Difluoro-4-iodobenzene. It includes key identifiers, physical and
spectroscopic data, safety information, and a discussion of its chemical reactivity and
applications, particularly in organic synthesis.

Chemical Identity and Structure

1,2-Difluoro-4-iodobenzene, also known as 3,4-difluoroiodobenzene, is an important
fluorinated aromatic compound.[1] Its structure, featuring two fluorine atoms and an iodine
atom on a benzene ring, provides it with unique reactivity, making it a valuable intermediate in
the synthesis of complex organic molecules.[1]
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Identifier Value
IUPAC Name 1,2-difluoro-4-iodobenzene[2][3]
CAS Number 64248-58-4[2][3][4][5][6]

Molecular Formula

CeHsF21[2][6]

Molecular Weight 239.99 g/mol [2][6]

InChl Key KSASJELKLBIMSG-UHFFFAOYSA-N[2][3][6]
SMILES C1=CC(=C(C=C1I)F)F[2][6]

Synonyms 3,4-Difluoroiodobenzene, 1,2-Difluoro-4-iodo-

benzene, 3,4-Difluorophenyl iodide[2][6][7][8]

Physical Properties

The physical characteristics of 1,2-Difluoro-4-iodobenzene are summarized in the table

below. It is typically a clear, colorless to slightly colored liquid or a low-melting solid.[9][10]

Property Value

Clear colorless to pink or slightly brown liquid;
Appearance , ,

Light yellow to dark red solid (below 25°C)[9][10]
Boiling Point 177-178 °C (lit.)[5][10]
Melting Point 32°C to 35°CJ[9]
Density 1.99 g/mL at 25 °C (lit.)[5]

Refractive Index (n20/D)

1.558 (lit.)[5]

Flash Point

163 °F (72.8 °C)[5][10]

Water Solubility

Insoluble[10]

Chemical Properties and Reactivity
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1,2-Difluoro-4-iodobenzene is a versatile building block in organic synthesis, primarily due to
the reactivity of the carbon-iodine bond.[1] The presence of the fluorine atoms influences the
electronic properties of the benzene ring, enhancing its utility in various reactions.[1]

Key Reactions:

» Cross-Coupling Reactions: It is an excellent substrate for various metal-catalyzed cross-
coupling reactions, such as Suzuki, Heck, and Sonogashira couplings.[1] The iodine atom
serves as a reactive site for the introduction of new carbon-carbon or carbon-heteroatom
bonds.[1]

o Aromatization Reactions: This compound can be utilized in aromatization reactions.[5]

 Intermediate for Complex Molecules: Due to its reactivity, it is a crucial intermediate in the
synthesis of pharmaceuticals and advanced materials, including those used in organic light-
emitting diodes (OLEDs).[1] The fluorine atoms can improve the metabolic stability, efficacy,

and lipophilicity of drug candidates.[1]
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Diagram 1: Role as a synthetic building block.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1,2-Difluoro-4-

iodobenzene.
Spectroscopy Data Highlights
Spectra available, shows signals in the aromatic
H NMR _
region.
Spectra available from sources like Sigma-
13C NMR

Aldrich.[2]

A molecular ion peak corresponding to its

Mass Spectrometry (GC-MS) S
molecular weight is observed.[2]

Characteristic peaks for C-F and C-I bonds, as

IR Spectrosco
P by well as aromatic C-H and C=C stretching.

Experimental Protocols

General Protocol for Suzuki Cross-Coupling Reaction:

The Suzuki reaction is a widely used method for forming carbon-carbon bonds. A general
procedure using 1,2-Difluoro-4-iodobenzene is outlined below. Note: This is a generalized
protocol and specific conditions may vary based on the coupling partner and desired product.
Researchers should consult relevant literature for optimized procedures.

e Reactant Preparation: In a reaction vessel, combine 1,2-Difluoro-4-iodobenzene (1
equivalent), a boronic acid or ester derivative (1.1-1.5 equivalents), and a palladium catalyst
(e.g., Pd(PPhs)a4, 1-5 mol%).

o Solvent and Base Addition: Add a suitable solvent system (e.g., toluene, dioxane, or a
mixture with water) and a base (e.g., K2COs, Cs2COs3, or NazCOs, 2-3 equivalents).

e Reaction Execution: Purge the mixture with an inert gas (e.g., argon or nitrogen) and heat to
the desired temperature (typically 80-110 °C) with stirring. Monitor the reaction progress
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using techniques like TLC or GC-MS.

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.
Dilute with an organic solvent and wash with water or brine. Dry the organic layer over an
anhydrous salt (e.g., MgSOa4 or Na2S0a), filter, and concentrate under reduced pressure.
The crude product can then be purified using column chromatography, recrystallization, or
distillation.
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Reaction Setup

Combine Reactants:
- 1,2-Difluoro-4-iodobenzene
- Boronic Acid/Ester
- Pd Catalyst

Add Solvent and Base

Purge with Inert Gas

R

ea
Heat and Stir

Monitor Progress (TLC/GC-MS)

rtion

Work-up and Purification

Cool and Quench
Extraction and Washing
Drying and Concentration

@ Chromatography)

Click to download full resolution via product page

Diagram 2: Suzuki cross-coupling workflow.
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Safety and Handling

1,2-Difluoro-4-iodobenzene is considered a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated area or fume hood.[7][11]

Hazard Class GHS Classification
Skin Corrosion/Irritation Category 2 (Causes skin irritation)[2][7]
Serious Eye Damage/Irritation Category 2A (Causes serious eye irritation)[2][7]

Category 3 (May cause respiratory irritation)[2]

Specific Target Organ Toxicity (Single Exposure) 7]

Flammability Combustible liquid[7]

Precautionary Statements:

¢ Prevention: Wear protective gloves, clothing, and eye/face protection.[7][11] Wash skin
thoroughly after handling.[7][11] Avoid breathing fumes, mist, or vapors.[7] Keep away from
heat, sparks, and open flames.[7]

» Response: In case of skin contact, wash with plenty of soap and water.[11] If in eyes, rinse
cautiously with water for several minutes.[11] If inhaled, move to fresh air.[11]

» Storage: Store in a well-ventilated place and keep the container tightly closed.[11]

e Disposal: Dispose of contents/container to an approved waste disposal plant.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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